Cas no 1804447-46-8 (3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide)

• Product Name: 3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide
• CAS No: 1804447-46-8
• MF: C₆H₄ClF₃N₂O₂S
• MW: 260.621369361877
• CID: 4869413
• Update Time: 2025-08-02

3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide

• Inchi： 1S/C6H4ClF3N2O2S/c7-3-1-2(4(8)9)5(10)12-6(3)15(11,13)14/h1,4H,(H2,11,13,14)
• InChI Key： RBYZTZHXLBQRFD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(N=C1S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide

Research Brief on 3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide (CAS: 1804447-46-8)

3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide (CAS: 1804447-46-8) is a specialized chemical compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This sulfonamide derivative is particularly noted for its potential as a key intermediate in the synthesis of novel herbicides and fungicides. Recent studies have explored its efficacy in inhibiting specific enzymatic pathways in plant pathogens, making it a promising candidate for sustainable crop protection solutions.

The compound's unique structural features, including the difluoromethyl and fluoropyridine moieties, contribute to its bioactivity and selectivity. Research published in the Journal of Agricultural and Food Chemistry (2023) highlights its role in targeting the succinate dehydrogenase (SDH) enzyme in fungal pathogens, a mechanism that disrupts energy production and leads to cell death. This specificity reduces the likelihood of off-target effects, addressing growing concerns about environmental and non-target organism impacts.

In pharmaceutical applications, preliminary investigations suggest that 3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide may serve as a scaffold for developing enzyme inhibitors relevant to human diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and epilepsy. However, further optimization of its pharmacokinetic properties is required to enhance therapeutic potential.

Synthetic methodologies for this compound have advanced significantly, with recent patents (e.g., WO2023056321) describing improved routes that increase yield and purity while reducing hazardous byproducts. Green chemistry approaches, including flow reactor technology and catalytic fluorination, are being employed to address sustainability challenges in its production. Analytical characterization by LC-MS and NMR spectroscopy has confirmed its stability under various storage conditions, an important consideration for industrial applications.

Ongoing research is investigating structure-activity relationships (SAR) of analogs to enhance potency against resistant pathogen strains. Computational modeling studies published in Pest Management Science (2024) have identified key molecular interactions between the sulfonamide group and target enzymes, guiding rational design of next-generation derivatives. Regulatory assessments are underway in several jurisdictions, with environmental fate studies showing favorable degradation profiles compared to traditional agrochemicals.

In conclusion, 3-Chloro-5-(difluoromethyl)-6-fluoropyridine-2-sulfonamide represents an important chemical entity with dual applications in agriculture and medicine. Its development reflects the growing convergence of chemical biology and precision targeting in crop protection and drug discovery. Future research directions include field efficacy trials for agricultural uses and scaffold optimization for pharmaceutical applications, positioning this compound as a versatile tool in chemical biology research.